6-chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• IUPAC Name: 6-chloro-4-[(2-nitrophenyl)methylsulfonyl]-2,3-dihydro-1,4-benzoxazine-2-carboxylic acid
• InChI: InChI=1S/C16H13ClN2O7S/c17-11-5-6-14-13(7-11)18(8-15(26-14)16(20)21)27(24,25)9-10-3-1-2-4-12(10)19(22)23/h1-7,15H,8-9H2,(H,20,21)
• InChI Key: IZOYMKYDTFRNHP-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C(N1S(=O)(=O)CC3=CC=CC=C3[N+](=O)[O-])C=C(C=C2)Cl)C(=O)O
• Molecular Formula: C16H13ClN2O7S
• Molecular Weight: 412.8 g/mol

Description

“6-chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid” is a complex organic compound. It contains several functional groups including a carboxylic acid group (-COOH), a sulfonyl group (-SO2-), a nitro group (-NO2), and a benzoxazine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the nitro group could be introduced through a nitration reaction. The sulfonyl group might be introduced through a sulfonation reaction. The benzoxazine ring could be formed through a ring-closing reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The presence of these groups would likely result in a highly polar molecule with potential for hydrogen bonding (due to the -OH group in the carboxylic acid) and dipole-dipole interactions.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the carboxylic acid group could react with a base to form a carboxylate anion. The nitro group could be reduced to an amine group under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity and potential for hydrogen bonding. Its melting and boiling points would be influenced by the strength of intermolecular forces.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is related to a class of chemicals that have been the subject of synthesis and structural analysis studies. For instance, compounds like 7-Nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid and 8-nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid, which are structurally related, have been synthesized and analyzed using methods such as IR, 1HNMR, LC/MS spectra, and elemental analysis (Yin Du-lin, 2007).

Applications in Antibacterial Agents

• Studies have explored the antibacterial potential of related compounds. For instance, derivatives like 1,4-Dihydro-4-oxopyridinecarboxylic acids and 1,6,7-trisubstituted 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, including enoxacin, have been synthesized and evaluated for their potent in vitro antibacterial activity and in vivo efficacy on systemic infections (J. Matsumoto et al., 1984).
• Another study synthesized compounds like {(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid} and evaluated their antibacterial activity against various bacterial strains, showing promising results against specific pathogens (Naveen Kadian et al., 2012).

Material Science and Fuel Cell Applications

• In material science, a novel sulfonic acid-containing benzoxazine monomer, closely related to the compound , was synthesized and evaluated for its application in proton exchange membrane in direct methanol fuel cells. This demonstrates the potential use of similar compounds in advanced material applications (B. Yao et al., 2014).

Exploring Chemical Reactions and Synthesis Methods

• Research has also focused on exploring various chemical reactions and synthesis methods involving similar compounds. For instance, the synthesis of 2,3-dihydro-1,4-benzodioxin derivatives, which share a structural resemblance, was explored for potential applications in diuretic and antihypertensive activities (H. Itazaki et al., 1988).